Cas no 886924-32-9 (2-{4-4-(ethanesulfonyl)benzoylpiperazin-1-yl}-6-ethoxy-1,3-benzothiazole)

• Product Name: 2-{4-4-(ethanesulfonyl)benzoylpiperazin-1-yl}-6-ethoxy-1,3-benzothiazole
• CAS No: 886924-32-9
• MF: C₂₂H₂₅N₃O₄S₂
• MW: 459.581602811813
• CID: 5483578
• Update Time: 2025-06-08

2-{4-4-(ethanesulfonyl)benzoylpiperazin-1-yl}-6-ethoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(6-ethoxy-2-benzothiazolyl)-1-piperazinyl][4-(ethylsulfonyl)phenyl]-
• 2-{4-4-(ethanesulfonyl)benzoylpiperazin-1-yl}-6-ethoxy-1,3-benzothiazole

• Inchi： 1S/C22H25N3O4S2/c1-3-29-17-7-10-19-20(15-17)30-22(23-19)25-13-11-24(12-14-25)21(26)16-5-8-18(9-6-16)31(27,28)4-2/h5-10,15H,3-4,11-14H2,1-2H3
• InChI Key： KODCGMGLMWLFCX-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(OCC)C=C3S2)CC1)(C1=CC=C(S(CC)(=O)=O)C=C1)=O

Additional information on 2-{4-4-(ethanesulfonyl)benzoylpiperazin-1-yl}-6-ethoxy-1,3-benzothiazole

Recent Advances in the Study of 2-{4-4-(ethanesulfonyl)benzoylpiperazin-1-yl}-6-ethoxy-1,3-benzothiazole (CAS: 886924-32-9)

The compound 2-{4-4-(ethanesulfonyl)benzoylpiperazin-1-yl}-6-ethoxy-1,3-benzothiazole (CAS: 886924-32-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzothiazole derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. In this research briefing, we summarize the latest findings related to this compound, focusing on its chemical characteristics, biological activity, and recent advancements in its development.

Recent studies have highlighted the role of 2-{4-4-(ethanesulfonyl)benzoylpiperazin-1-yl}-6-ethoxy-1,3-benzothiazole as a potent modulator of specific biological pathways, particularly those involving protein-protein interactions and enzyme inhibition. Its unique structural features, including the ethanesulfonyl and ethoxy functional groups, contribute to its binding affinity and selectivity. Researchers have employed advanced computational modeling and high-throughput screening techniques to optimize its pharmacokinetic and pharmacodynamic properties, paving the way for its potential use in targeted therapies.

One of the key findings from recent research is the compound's efficacy in preclinical models of inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to inhibit key inflammatory mediators in vitro and in vivo, suggesting its potential as an anti-inflammatory agent. Additionally, its neuroprotective effects have been explored in models of Alzheimer's disease, where it showed promise in reducing amyloid-beta aggregation and oxidative stress.

Further investigations into the molecular mechanisms underlying the activity of 2-{4-4-(ethanesulfonyl)benzoylpiperazin-1-yl}-6-ethoxy-1,3-benzothiazole have revealed its interaction with specific cellular targets, such as G-protein-coupled receptors (GPCRs) and kinases. These interactions are believed to mediate its therapeutic effects, although detailed structural-activity relationship (SAR) studies are still ongoing to refine its specificity and minimize off-target effects.

In conclusion, the compound 2-{4-4-(ethanesulfonyl)benzoylpiperazin-1-yl}-6-ethoxy-1,3-benzothiazole (CAS: 886924-32-9) represents a promising candidate for further drug development, with its multifaceted biological activities and potential applications in treating various diseases. Continued research efforts are expected to shed more light on its clinical viability and therapeutic potential, making it a compound of significant interest in the field of medicinal chemistry.